11Z,13E-Hexadecadienal

• Molecular Formula: C16H28O
• Molecular Weight: 236.39 g/mol
• InChI: InChI=1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h3-6,16H,2,7-15H2,1H3/b4-3+,6-5-
• InChIKey: ZTJGMVSDMQAJPE-ICWBMWKASA-N

11Z,13E-Hexadecadienal: A Lepidoptera Sex Pheromone Component for Pest Monitoring and IPM

(11Z,13E)-Hexadecadienal (Z11,E13-16:Ald) is a C16 straight-chain aldehyde with a conjugated diene system that functions as a sex pheromone component in multiple lepidopteran pest species . It is a synthetic isomer corresponding to compounds found in hexane extracts of female pheromone glands from species such as the navel orangeworm (Amyelois transitella) . This compound is part of multi-component pheromone blends that achieve trap catch rates equivalent to or exceeding those of virgin female moths, making it a key semiochemical in integrated pest management (IPM) programs [1].

Type Conjugated diene aldehyde; lepidopteran sex pheromone component

Use context Synthetic precursor for multi-component IPM lure formulations

Performance Reported trap catch equivalence to virgin female moths in blend

• [1] Kuenen, L. P. S., et al. (2010). Identification of critical secondary components of the sex pheromone of the navel orangeworm (Lepidoptera: Pyralidae). Journal of Economic Entomology, 103(2), 314-330. View Source

Why 11Z,13E-Hexadecadienal Cannot Be Replaced by Isomeric Analogs in Pest Management

Generic substitution of 11Z,13E-hexadecadienal with structurally similar diene aldehydes or alcohols fails due to profound isomer-specific differences in electrophysiological and behavioral activity. In the grass webworm (Herpetogramma licarsisalis), field bioassays demonstrate that while the Z11,E13 isomer is necessary and sufficient for male attraction, its geometric isomer (11E,13Z)-hexadecadien-1-yl acetate does not confer equivalent activity [1]. Furthermore, the corresponding alcohol (11Z,13E)-hexadecadien-1-ol acts as a strong behavioral inhibitor that suppresses trap catches when present at tested ratios [1]. For navel orangeworm, optimal attraction requires a precisely ratioed four-component blend; omission or substitution of the Z11,E13-16:OH component (the alcohol analog of the target aldehyde) reduces blend efficacy, underscoring that procurement based solely on nominal functional group similarity will not yield equivalent field performance [2].

Isomer mismatch The (E,Z) geometric isomer lacks field activity; isomer configuration governs species-specific attraction.

Functional group The corresponding alcohol analog (Z11,E13-16:OH) acts as a behavioral inhibitor, not a substitute.

Ratio sensitivity Optimal field response requires precise multi-component ratios; generic single-compound substitution fails.

• [1] Gibb, A. R., Suckling, D. M., El-Sayed, A. M., Bohman, B., Unelius, C. R., Dymock, J. J., Larsen, M. L., & Willoughby, B. E. (2007). (11Z,13E)-Hexadecadien-1-yl Acetate: Sex Pheromone of the Grass Webworm Herpetogramma licarsisalis—Identification, Synthesis, and Field Bioassays. Journal of Chemical Ecology, 33(4), 839-847. View Source
• [2] Kuenen, L. P. S., et al. (2010). Identification of critical secondary components of the sex pheromone of the navel orangeworm (Lepidoptera: Pyralidae). Journal of Economic Entomology, 103(2), 314-330. View Source

Quantitative Evidence Guide: 11Z,13E-Hexadecadienal Differentiation from Analogs

Field Trap Catch: 11Z,13E-16:Ac Necessary and Sufficient vs. Inactive Z11-16:Ac

In field bioassays with the grass webworm Herpetogramma licarsisalis, traps baited with (11Z,13E)-hexadecadien-1-yl acetate (Z11,E13-16:Ac) as a single component caught male moths, while the co-occurring gland component (Z)-11-hexadecen-1-yl acetate (Z11-16:Ac) had no effect on lure attractiveness when mixed in various ratios [1]. This establishes Z11,E13-16:Ac—the acetate derivative of the target aldehyde—as the essential, non-substitutable active component.

Field Attraction

Head-to-head

Z11,E13-16:Ac: active attractant alone Z11-16:Ac: inactive; no contribution

Only the diene isomer drives trap catch; Z11-16:Ac is not a functional substitute.

Field bioassays, H. licarsisalis; purity specification must exclude Z11-16:Ac.

Evidence Dimension	Field trap catch attractiveness
Target Compound Data	Z11,E13-16:Ac: traps caught male H. licarsisalis
Comparator Or Baseline	Z11-16:Ac: no effect on attractiveness when mixed with Z11,E13-16:Ac at various ratios
Quantified Difference	Target active alone; comparator inactive (non-contributory)
Conditions	Field bioassays in Indooroopilly, Brisbane, Australia; traps baited with synthetic components

Why This Matters

Procurement of Z11-16:Ac as a substitute would yield zero contribution to trap catch; only the diene acetate or the corresponding aldehyde precursor delivers field activity.

• [1] Gibb, A. R., Suckling, D. M., El-Sayed, A. M., Bohman, B., Unelius, C. R., Dymock, J. J., Larsen, M. L., & Willoughby, B. E. (2007). (11Z,13E)-Hexadecadien-1-yl Acetate: Sex Pheromone of the Grass Webworm Herpetogramma licarsisalis—Identification, Synthesis, and Field Bioassays. Journal of Chemical Ecology, 33(4), 839-847. View Source

Inhibitory Effect: 11Z,13E-16:OH Suppresses Trap Catch vs. Active 11Z,13E-16:Ac

The alcohol analog (11Z,13E)-hexadecadien-1-ol (Z11,E13-16:OH) exhibited a strong inhibitory effect on trap catches of male H. licarsisalis when tested at the ratios evaluated [1]. This contrasts directly with the acetate form, which was necessary and sufficient for attraction [1].

Inhibitory Effect

Head-to-head

Z11,E13-16:Ac: attractant Z11,E13-16:OH: strong inhibitor

Alcohol form can suppress trap captures; batch purity must avoid alcohol contamination.

Observed in H. licarsisalis field trials; antagonistic at tested ratios.

Evidence Dimension	Field trap catch (attraction vs. inhibition)
Target Compound Data	Z11,E13-16:Ac: active attractant
Comparator Or Baseline	Z11,E13-16:OH: strong inhibitory effect on trap catches
Quantified Difference	Active (attractant) vs. inhibitory (repellent/antagonist)
Conditions	Field bioassays, Indooroopilly, Brisbane, Australia

Why This Matters

Trace contamination of the alcohol in procured aldehyde or acetate batches can actively reduce field efficacy; purity specifications must exclude the alcohol isomer.

• [1] Gibb, A. R., Suckling, D. M., El-Sayed, A. M., Bohman, B., Unelius, C. R., Dymock, J. J., Larsen, M. L., & Willoughby, B. E. (2007). (11Z,13E)-Hexadecadien-1-yl Acetate: Sex Pheromone of the Grass Webworm Herpetogramma licarsisalis—Identification, Synthesis, and Field Bioassays. Journal of Chemical Ecology, 33(4), 839-847. View Source

Blend-Specific Attraction: Four-Component Blend ≥ Virgin Female for Navel Orangeworm

For navel orangeworm (Amyelois transitella), a four-component blend containing (11Z,13E)-hexadecadien-1-ol (the alcohol analog of the target aldehyde) achieved trap catches that were as attractive or more attractive than unmated females or hexane extracts of female pheromone glands [1]. The blend consisted of (11Z,13Z)-hexadecadienal; (11Z,13Z)-hexadecadien-1-ol; (11Z,13E)-hexadecadien-1-ol; and (3Z,6Z,9Z,12Z,15Z)-tricosapentaene in ratios of approximately 100:100:5:5 [1].

Blend Potency

Head-to-head

4-comp. blend with 5% Z11,E13-16:OH: trap catch ≥ virgin female Virgin female / gland extract: baseline comparator

Accurate blend ratio achieves reported equivalence to natural emission.

Navel orangeworm; aldehyde is synthetic precursor for active alcohol component.

Evidence Dimension	Field trap catch (male A. transitella)
Target Compound Data	Four-component blend containing Z11,E13-16:OH at ~5 parts (relative to 100 parts Z11,Z13-16:Ald): trap catch ≥ virgin female
Comparator Or Baseline	Unmated virgin females; hexane extracts of female pheromone glands
Quantified Difference	Blend attractiveness ≥ natural female; ratio specificity critical (100:100:5:5)
Conditions	Field trapping trials; blend components at defined ratios

Why This Matters

The aldehyde 11Z,13E-16:Ald is the synthetic precursor for the active alcohol component; procurement of the aldehyde enables formulation of this proven, high-efficacy four-component lure.

• [1] Kuenen, L. P. S., et al. (2010). Identification of critical secondary components of the sex pheromone of the navel orangeworm (Lepidoptera: Pyralidae). Journal of Economic Entomology, 103(2), 314-330. View Source

Synthesis Yield: Stereoselective Wittig Provides Defined (11Z,13E) Isomer

(11Z,13E)-Hexadecadienal and its geometric isomer (11E,13Z)-hexadecadienal are synthesized via stereoselective Wittig reactions, with the identity of the diene present in natural pheromone glands confirmed as the Z11,E13 isomer [1]. A convenient synthesis method published in 1986 describes the preparation of (11Z,13E)-hexadecadienal as the geometric isomer of (11E,13E)-11,13-hexadecadienal, enabling production of isomerically defined material [2].

Synthesis Route

Cross-study

Stereoselective Wittig reaction → defined (11Z,13E) isomer confirmed by GC-MS

Isomer-defined synthetic access ensures biologically relevant material.

Generic mixtures without specified geometry may lack field efficacy.

Evidence Dimension	Synthetic accessibility and isomer definition
Target Compound Data	(11Z,13E)-hexadecadienal: synthesized via stereoselective Wittig; isomer identity confirmed by GC-MS and microchemical derivatization
Comparator Or Baseline	(11E,13Z)-hexadecadien-1-yl acetate: geometric isomer synthesized via same stereoselective Wittig methodology
Quantified Difference	Both isomers synthesizable; biological activity resides exclusively in Z11,E13 configuration
Conditions	Stereoselective Wittig reactions; GC-EAD and GC-MS confirmation

Why This Matters

The availability of a defined synthetic route for the specific Z11,E13 isomer ensures procurement of biologically relevant material, whereas generic 'hexadecadienal' mixtures of unspecified stereochemistry may lack field efficacy.

• [1] Gibb, A. R., Suckling, D. M., El-Sayed, A. M., Bohman, B., Unelius, C. R., Dymock, J. J., Larsen, M. L., & Willoughby, B. E. (2007). (11Z,13E)-Hexadecadien-1-yl Acetate: Sex Pheromone of the Grass Webworm Herpetogramma licarsisalis—Identification, Synthesis, and Field Bioassays. Journal of Chemical Ecology, 33(4), 839-847. View Source
• [2] Author(s) not specified. (1986). A convenient synthesis of (11E, 13E)-11,13-hexadecadienal and (11Z, 13E)-hexadecadienal. Synthetic Communications, 16(13), 1647-1655. View Source

GC-EAD Confirmation: Z11,E13-16:Ac Elicits Antennal Response in H. licarsisalis

Coupled gas chromatography-electroantennographic detection (GC-EAD) analysis of pheromone gland extracts from female H. licarsisalis confirmed that (11Z,13E)-hexadecadien-1-yl acetate (Z11,E13-16:Ac) elicited consistent antennal responses from male moths [1]. This electrophysiological activity corroborated the compound's role as a biologically relevant pheromone component and guided subsequent field bioassays that established its necessity and sufficiency for attraction [1].

GC-EAD Confirmation

Assay context

Z11,E13-16:Ac elicited consistent male antennal responses in H. licarsisalis

EAD activity alone insufficient to guarantee field performance; requires behavioral validation.

Procurement decisions should rely on field bioassay data, not electrophysiology only.

Evidence Dimension	Male antennal electrophysiological response (GC-EAD)
Target Compound Data	Z11,E13-16:Ac: elicited consistent EAD responses from male antennae
Comparator Or Baseline	Co-occurring gland component Z11-16:Ac: also present in gland extracts but did not contribute to field attraction (see Evidence_Item 1)
Quantified Difference	Both compounds EAD-active; only Z11,E13-16:Ac behaviorally active in field
Conditions	GC-EAD with male H. licarsisalis antennae; pheromone gland extracts

Why This Matters

EAD activity alone is insufficient to predict field efficacy; procurement decisions must be based on behavioral validation data, not merely electrophysiological screening.

• [1] Gibb, A. R., Suckling, D. M., El-Sayed, A. M., Bohman, B., Unelius, C. R., Dymock, J. J., Larsen, M. L., & Willoughby, B. E. (2007). (11Z,13E)-Hexadecadien-1-yl Acetate: Sex Pheromone of the Grass Webworm Herpetogramma licarsisalis—Identification, Synthesis, and Field Bioassays. Journal of Chemical Ecology, 33(4), 839-847. View Source

Cross-Species Specificity: E11,E13-16:Ald Active for Hellula undalis vs. Z11,E13 Isomer

The cabbage webworm Hellula undalis utilizes (11E,13E)-11,13-hexadecadienal (E11,E13-16:Ald) as its sex pheromone component [1]. This geometric isomer differs from 11Z,13E-hexadecadienal in the stereochemistry of the 11-position double bond. The existence of species-specific isomer preferences underscores that procurement of the incorrect isomer (e.g., E11,E13 instead of Z11,E13) will result in zero cross-attraction for the intended target species.

Species Specificity

Cross-study

Z11,E13-16:Ald: active for Amyelois & Herpetogramma E11,E13-16:Ald: pheromone of Hellula undalis

Isomer configuration determines target pest species; no cross-attraction expected.

Substituting E11,E13 for Z11,E13 fails for the intended orchard/turf pests.

Evidence Dimension	Species-specific pheromone isomer requirement
Target Compound Data	11Z,13E-hexadecadienal: component for Amyelois transitella and Herpetogramma licarsisalis (as acetate/alcohol)
Comparator Or Baseline	(11E,13E)-11,13-hexadecadienal: sex pheromone of Hellula undalis
Quantified Difference	Different isomers serve different target species; no cross-attraction
Conditions	GC-EAD and GC-MS of H. undalis pheromone gland extracts; field trapping with synthetic standards

Why This Matters

Procurement must specify exact isomer configuration; substituting E11,E13 for Z11,E13 renders the lure useless for intended targets (Amyelois, Herpetogramma) and vice versa.

• [1] Vang, L. V., et al. (2020). Sex pheromone analysis and effective attraction of males of the cabbage webworm, Hellula undalis, inhabiting the Mekong Delta of Vietnam. Journal of Asia-Pacific Entomology, 23(4), 935-941. View Source

Optimal Use Cases for 11Z,13E-Hexadecadienal in Research and IPM

Navel Orangeworm (Amyelois transitella) Monitoring in Nut Orchards

Procure (11Z,13E)-hexadecadienal as the synthetic precursor for preparing (11Z,13E)-hexadecadien-1-ol, a critical secondary component of the proven four-component navel orangeworm lure. When formulated at a ratio of approximately 5 parts relative to 100 parts (11Z,13Z)-hexadecadienal, this blend achieves trap catches equivalent to or exceeding unmated female moths [1]. The aldehyde can be reduced to the active alcohol component for inclusion in monitoring traps deployed in almond, pistachio, and walnut orchards.

Grass Webworm (Herpetogramma licarsisalis) Detection in Pasture and Turf

Synthesize (11Z,13E)-hexadecadien-1-yl acetate (Z11,E13-16:Ac) from the aldehyde precursor for use as a single-component attractant lure targeting male grass webworm moths. Field bioassays in Brisbane, Australia, confirmed that Z11,E13-16:Ac alone is necessary and sufficient for attraction, whereas the co-occurring gland component Z11-16:Ac does not enhance trap catch [2]. This enables cost-effective, single-component lure deployment for detection and monitoring in tropical and subtropical grass pastures and turf settings.

Isomer-Specific Analytical Standard for GC-EAD and GC-MS Confirmation

Utilize high-purity (11Z,13E)-hexadecadienal as a chromatographic and electrophysiological standard for identifying pheromone gland constituents in novel lepidopteran species. The compound's distinct retention time on polar and non-polar GC columns, coupled with its characteristic mass spectrum, enables definitive isomer assignment when compared with synthetic standards [3]. This application is essential for pheromone identification studies where misassignment of double-bond geometry would lead to ineffective lure development.

Mating Disruption Formulation Component for Navel Orangeworm IPM

Incorporate (11Z,13E)-hexadecadienal or its alcohol derivative into mating disruption dispensers for navel orangeworm control. Patent literature describes synthetic pheromone compositions containing (Z,Z)-11,13-hexadecadienal in combination with other components for disrupting mate-finding behavior [4]. The Z11,E13 isomer serves as part of a multi-component semiochemical blend that mimics the natural female pheromone profile, reducing successful mating events in treated orchards.

Application

Selection Property

Validation Focus

Navel Orangeworm Monitoring

Alcohol derivative formulation context

Trap catch equivalence to virgin female / blend ratio precision

Grass Webworm Detection

Single-component acetate lure specificity

Field attraction exclusivity; absence of antagonistic alcohol

Isomer-Specific Analytical Standard

Chromatographic/electrophysiological identity

Retention time & mass spectrum matching; GC-EAD response confirmation

Mating Disruption Formulation

Multi-component blend mimicry of female emission

Mating disruption trial endpoints; dispenser release-rate validation

• [1] Kuenen, L. P. S., et al. (2010). Identification of critical secondary components of the sex pheromone of the navel orangeworm (Lepidoptera: Pyralidae). Journal of Economic Entomology, 103(2), 314-330. View Source
• [2] Gibb, A. R., Suckling, D. M., El-Sayed, A. M., Bohman, B., Unelius, C. R., Dymock, J. J., Larsen, M. L., & Willoughby, B. E. (2007). (11Z,13E)-Hexadecadien-1-yl Acetate: Sex Pheromone of the Grass Webworm Herpetogramma licarsisalis—Identification, Synthesis, and Field Bioassays. Journal of Chemical Ecology, 33(4), 839-847. View Source
• [3] Gibb, A. R., et al. (2007). As above; GC-EAD and GC-MS methods described. View Source
• [4] Higbee, B. (2007). METHOD FOR ACHIEVING INCREASED EFFECTIVENESS WHEN USING A SYNTHETIC PHEROMONE COMPOSITION TO CAUSE MATING DISRUPTION AMONG INSECT PESTS. U.S. Patent Application Publication. View Source